Cas no 2097523-60-7 (Pulrodemstat benzenesulfonate)

• Product Name: Pulrodemstat benzenesulfonate
• CAS No: 2097523-60-7
• MF: C₃₀H₂₉F₂N₅O₅S
• MW: 609.643572568893
• CID: 4742760
• PubChem ID: 129096972
• Update Time: 2025-05-20

Pulrodemstat benzenesulfonate Chemical and Physical Properties

Names and Identifiers

• LSD1-IN-7 (benzenesulfonate)
• 4-(2-(4-Aminopiperidin-1-yl)-5-(3-fluoro-4-methoxyphenyl)-1-methyl-6-oxo-1,6-dihydropyrimidin-4-yl)-2-fluorobenzonitrile benzenesulfonate
• LSD1-IN-7 benzenesulfonate
• BCP33218
• ZB1626
• CC 90011 besylate;CC90011 besylate;LSD1-IN-7 benzenesulfonate
• 4-(2-(4-aminopiperidin-1-yl)-5-(3-fluoro-4-methoxyphenyl)-1-methyl-6-oxo-1,6-dihydropyrimidin-4-yl)-2-fluorobenzonitrile, benzenesulfonate salt
• 4-[2-(4-Amino-1-piperidinyl)-5-(3-fluoro-4-methoxyphenyl)-1-methyl-6-oxo-1,6-dihydro-4-pyrimidinyl]-
• CC-90011 benzenesulfonate
• Pulrodemstat benzenesulfonate
• CHEMBL4650360
• 4-[2-(4-aminopiperidin-1-yl)-5-(3-fluoro-4-methoxyphenyl)-1-methyl-6-oxopyrimidin-4-yl]-2-fluorobenzonitrile; benzenesulfonic acid
• AC-36360
• XID52360
• BS-15943
• Cc 90011
• Pulrodemstat (benzenesulfonate)
• Benzonitrile, 4-(2-(4-amino-1-piperidinyl)-5-(3-fluoro-4-methoxyphenyl)-1,6-dihydro-1-methyl-6-oxo-4-pyrimidinyl)-2-fluoro-, benzenesulfonate (1:1)
• DA-62118
• SCHEMBL18816312
• 2097523-60-7
• CC-90011
• CC-90011 besylate
• AT22924
• CS-0113540
• AKOS037648885
• CC 90011 [WHO-DD]
• CC90011
• HY-129388B
• EX-A3185
• C30H29F2N5O5S
• LH20W7B0Q8
• UNII-LH20W7B0Q8
• CC90011 besylate
• 4-[2-(4-aminopiperidin-1-yl)-5-(3-fluoro-4-methoxyphenyl)-1-methyl-6-oxopyrimidin-4-yl]-2-fluorobenzonitrile;benzenesulfonic acid
• Pulrodemstat besilate

• Inchi： 1S/C24H23F2N5O2.C6H6O3S/c1-30-23(32)21(14-5-6-20(33-2)19(26)11-14)22(15-3-4-16(13-27)18(25)12-15)29-24(30)31-9-7-17(28)8-10-31;7-10(8,9)6-4-2-1-3-5-6/h3-6,11-12,17H,7-10,28H2,1-2H3;1-5H,(H,7,8,9)
• InChI Key： AWZCBGWZNHQCIZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)O.FC1=C(C=CC(=C1)C1=C(C2C=CC(C#N)=C(C=2)F)N=C(N(C)C1=O)N1CCC(CC1)N)OC

Computed Properties

• Exact Mass: 609.185747g/mol
• Monoisotopic Mass: 609.185747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 5
• Complexity: 1040
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158
• Molecular Weight: 609.6g/mol

Additional information on Pulrodemstat benzenesulfonate

Pulrodemstat Benzenesulfonate (CAS No. 2097523-60-7): A Promising Compound in the Field of Medicinal Chemistry

Pulrodemstat benzenesulfonate (CAS No. 2097523-60-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a derivative of pulrodemstat, a small molecule that has shown promising results in preclinical studies for various diseases, particularly those involving inflammation and cancer. The addition of the benzenesulfonate group enhances its solubility and bioavailability, making it a valuable candidate for further development.

The chemical structure of Pulrodemstat benzenesulfonate is characterized by a complex arrangement of functional groups that contribute to its unique pharmacological properties. The core structure of pulrodemstat is a benzene ring with multiple substituents, including an amide group and a sulfonamide moiety. The benzenesulfonate group further modifies the molecule, enhancing its stability and pharmacokinetic profile. This structural complexity allows Pulrodemstat benzenesulfonate to interact with specific biological targets, such as enzymes and receptors, with high affinity and selectivity.

Recent studies have highlighted the potential of Pulrodemstat benzenesulfonate in treating inflammatory diseases. Inflammation is a complex biological response involving various cellular and molecular mechanisms. Pulrodemstat benzenesulfonate has been shown to inhibit key enzymes involved in the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). By modulating these inflammatory pathways, Pulrodemstat benzenesulfonate can potentially reduce inflammation and alleviate symptoms associated with conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, Pulrodemstat benzenesulfonate has also demonstrated promising anticancer effects. Cancer cells often exhibit dysregulated signaling pathways that promote cell proliferation and survival. Preclinical studies have shown that Pulrodemstat benzenesulfonate can selectively target these pathways, leading to cell cycle arrest and apoptosis in cancer cells. Specifically, it has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in chromatin remodeling and gene expression regulation. By modulating HDAC activity, Pulrodemstat benzenesulfonate can alter the expression of genes associated with cell growth and survival, thereby suppressing tumor growth.

The safety profile of Pulrodemstat benzenesulfonate is another critical aspect that has been extensively studied. Preclinical toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. These findings suggest that Pulrodemstat benzenesulfonate has a favorable safety margin, making it a promising candidate for clinical development.

Clinical trials are currently underway to evaluate the efficacy and safety of Pulrodemstat benzenesulfonate in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms and quality of life. These trials are ongoing, and further data will be crucial in determining the full therapeutic potential of this compound.

In conclusion, Pulrodemstat benzenesulfonate (CAS No. 2097523-60-7) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and pharmacological properties make it a promising candidate for the treatment of inflammatory diseases and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for new treatment options for patients in need.